Cas no 1175543-02-8 ((3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one)
(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one Chemical and Physical Properties
Names and Identifiers
-
- (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one
- 3beta,9alpha,11-trihydroxy-6-oxodrim-7-ene
- Ustusol A
- CHEMBL1077415
- CHEBI:215642
- AKOS040762471
- 1175543-02-8
- (4R,4aS,7S,8aS)-4,7-dihydroxy-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydronaphthalen-1-one
- F92920
- (-)-Ustusol A
-
- Inchi: 1S/C15H24O4/c1-9-7-10(17)12-13(2,3)11(18)5-6-14(12,4)15(9,19)8-16/h7,11-12,16,18-19H,5-6,8H2,1-4H3/t11-,12-,14-,15+/m0/s1
- InChI Key: YMOQABSTCGJNMC-NZBPQXDJSA-N
- SMILES: O[C@]1(CO)C(C)=CC([C@H]2C(C)(C)[C@H](CC[C@@]21C)O)=O
Computed Properties
- Exact Mass: 268.16745924g/mol
- Monoisotopic Mass: 268.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.317
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Color/Form: Powder
(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U73060-5 mg |
(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one |
1175543-02-8 | 5mg |
¥6880.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5208-5 mg |
Ustusol A |
1175543-02-8 | 98% | 5mg |
¥ 4,890 | 2023-07-10 | |
| TargetMol Chemicals | TN5208-1 mL * 10 mM (in DMSO) |
Ustusol A |
1175543-02-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4990 | 2023-09-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | U73060-5mg |
(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one |
1175543-02-8 | ,98.0% | 5mg |
¥6880.0 | 2023-09-06 | |
| TargetMol Chemicals | TN5208-5mg |
Ustusol A |
1175543-02-8 | 5mg |
¥ 4890 | 2024-07-19 | ||
| TargetMol Chemicals | TN5208-1 ml * 10 mm |
Ustusol A |
1175543-02-8 | 1 ml * 10 mm |
¥ 4990 | 2024-07-19 |
(3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one
(3S,5S,9R,10S)-3,9,11-Trihydroxydrim-7-en-6-one: A Comprehensive Overview
The compound with CAS No. 1175543-02-8, known as (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique structural features. The name itself highlights the presence of three hydroxyl groups (-OH) at specific positions on the molecule: positions 3, 9, and 11. The "drim" in the name refers to the dibenzopyran skeleton structure that forms the core of this compound.
Recent studies have shed light on the potential applications of (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Natural Products demonstrated that derivatives of this compound exhibit significant activity against various inflammatory pathways. This finding underscores its importance in the development of novel therapeutic agents.
The synthesis of (3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one involves a series of intricate chemical reactions. Key steps include the formation of the dibenzopyran skeleton through oxidative coupling reactions and subsequent stereoselective hydroxylation to establish the specific stereochemistry at positions 3S and 5S. The stereochemical configuration at position 9R and 10S is critical for determining the compound's biological activity and stability.
One of the most exciting developments in recent years is the application of this compound in natural product synthesis. Scientists have utilized it as a building block for constructing complex molecules found in nature. For example, researchers at Stanford University successfully synthesized a bioactive metabolite isolated from marine sponges using this compound as an intermediate. This achievement highlights its versatility and utility in organic synthesis.
In addition to its synthetic applications,(strong>)(3S,5S,9R,10S)-trihydroxydrim-7-en-6-one strong> has also been studied for its potential role in understanding enzyme mechanisms. Enzymatic studies have revealed that certain enzymes can catalyze transformations on this compound with high selectivity. These findings contribute to our understanding of enzymatic processes and may pave the way for biocatalytic routes to similar compounds.
From an analytical standpoint,the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These analyses confirm its stereochemical integrity and provide insights into its electronic properties. For instance,a detailed NMR study published in Organic Letters revealed unique splitting patterns indicative of its chiral centers.
In terms of stability,( strong>)< strong>(< strong>3 S strong>,< strong>5 S strong>,< strong>9 R strong>,< strong> 》
1175543-02-8 ((3S,5S,9R,10S)-3,9,11-trihydroxydrim-7-en-6-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)